Cas no 777898-58-5 ((E)-3-[2-[(4-Methylphenyl)sulfonylamino]phenyl]prop-2-enoic acid)

• Product Name: (E)-3-[2-[(4-Methylphenyl)sulfonylamino]phenyl]prop-2-enoic acid
• CAS No: 777898-58-5
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• CID: 2801894
• Update Time: 2023-08-07

(E)-3-[2-[(4-Methylphenyl)sulfonylamino]phenyl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-[2-[(4-Methylphenyl)sulfonylamino]phenyl]prop-2-enoic acid

• Inchi： 1S/C16H15NO4S/c1-12-6-9-14(10-7-12)22(20,21)17-15-5-3-2-4-13(15)8-11-16(18)19/h2-11,17H,1H3,(H,18,19)/b11-8+
• InChI Key： DNPQQEIHGUVWPH-DHZHZOJOSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC=CC=1/C=C/C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 501
• XLogP3: 2.7
• Topological Polar Surface Area: 91.8